Cas no 2228288-41-1 (3-(1H-imidazol-4-yl)-1-methyl-1H-indazole)

• Product Name: 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole
• CAS No: 2228288-41-1
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 6264668
• PubChem ID: 165690633
• Update Time: 2025-06-10

3-(1H-imidazol-4-yl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole
• EN300-1805109
• 2228288-41-1

• Inchi： 1S/C11H10N4/c1-15-10-5-3-2-4-8(10)11(14-15)9-6-12-7-13-9/h2-7H,1H3,(H,12,13)
• InChI Key： RDSWYVLJHUQZNF-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(C2=CN=CN2)=N1

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole

Introduction to 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole (CAS No. 2228288-41-1)

3-(1H-imidazol-4-yl)-1-methyl-1H-indazole, a compound with the CAS number 2228288-41-1, is a novel and promising molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole make it a valuable candidate for the development of new therapeutic agents.

The molecular structure of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole consists of an indazole core substituted with a methyl group at the 1-position and an imidazole ring at the 3-position. This arrangement provides a rich platform for exploring its potential pharmacological activities. Recent studies have highlighted the importance of indazoles in modulating various biological pathways, particularly those involved in inflammation and cancer. The presence of the imidazole ring, which is known for its ability to form hydrogen bonds and interact with metal ions, further enhances the compound's biological activity.

In terms of its chemical properties, 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications. The compound's stability under various conditions, including pH and temperature, has been studied extensively to ensure its reliability in both laboratory settings and potential clinical trials.

The biological activity of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole has been evaluated in several preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings have led to further investigations into the potential use of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole as a novel anticancer therapy.

The pharmacokinetic properties of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole have also been studied to assess its suitability for drug development. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life that allows for once-daily dosing. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials will provide more comprehensive data on the compound's clinical performance.

In conclusion, 3-(1H-imidazol-4-yl)-1-methyl-1H-indazole (CAS No. 2228288-41-1) is a promising molecule with diverse biological activities that make it a valuable candidate for drug development. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic characteristics, position it as a potential therapeutic agent for treating various diseases. Continued research and clinical evaluation will further elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.